N-{2-[2-methyl-5-(morpholin-4-ylsulfonyl)-1H-benzimidazol-1-yl]ethyl}propanamide

• IUPAC Name: N-[2-(2-methyl-5-morpholin-4-ylsulfonylbenzimidazol-1-yl)ethyl]propanamide
• InChI: InChI=1S/C17H24N4O4S/c1-3-17(22)18-6-7-21-13(2)19-15-12-14(4-5-16(15)21)26(23,24)20-8-10-25-11-9-20/h4-5,12H,3,6-11H2,1-2H3,(H,18,22)
• InChI Key: HITWARYRRIXCIK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCN1C(=NC2=C1C=CC(=C2)S(=O)(=O)N3CCOCC3)C
• Molecular Formula: C17H24N4O4S
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

• The synthesis of similar benzimidazole derivatives, including those containing a morpholine skeleton, has been demonstrated through 'onepot' nitro reductive cyclization reactions using sodium hydrosulfite as a reagent. This method has been effective for producing various benzimidazole analogs with significant antioxidant activities and α-glucosidase inhibitory potential (Özil, Parlak, & Baltaş, 2018).

Molecular Structure Analysis

• Studies on similar compounds have revealed that the morpholine rings typically adopt chair conformations, and the benzimidazole rings are generally planar. The molecular structure often includes intramolecular hydrogen bonds and forms various angles with attached benzene rings, contributing to its stability and reactivity (Yoon et al., 2012).

Chemical Reactions and Properties

• Benzimidazole derivatives with morpholine components are known for their varied chemical reactions, including the formation of coordination complexes with metal ions and demonstrating antifungal activity. These reactions often depend on the specific substituents and the structure of the benzimidazole compound (Bala & Mishra, 2014).

Physical Properties Analysis

• The physical properties of these compounds, such as crystal structure and conformation, have been extensively studied. Benzimidazole derivatives often crystallize in specific systems, and their structure is stabilized by various inter- and intramolecular interactions, including hydrogen bonds (Akkurt et al., 2005).

Chemical Properties Analysis

• The chemical properties of benzimidazole derivatives are influenced by their molecular structure. These compounds exhibit a range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory effects, which are attributed to their specific chemical structures and interactions (Zablotskaya et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing a morpholine ring act by interfering with biological pathways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.